3-(4-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H11FN4S
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 3-(4-fluorophenyl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H11FN4S/c18-14-9-7-13(8-10-14)16-19-20-17-22(16)21-15(23-17)11-6-12-4-2-1-3-5-12/h1-11H/b11-6+
• InChI Key: ZCWALGCGVOOTOM-IZZDOVSWSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)F
• SMILES: C1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)F

Description

3-(4-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as FPTT, is a chemical compound that belongs to the class of triazolo-thiadiazoles. FPTT has been identified as a potential candidate for drug development due to its unique chemical structure and promising biological activities.

Mechanism of Action

The mechanism of action of 3-(4-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to act by inhibiting certain enzymes or proteins that are involved in disease processes. For example, 3-(4-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the activity of cancer-promoting enzymes such as matrix metalloproteinases and histone deacetylases.
Biochemical and Physiological Effects:
3-(4-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects on the body. For example, it has been shown to induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation by inhibiting the production of pro-inflammatory cytokines, and improve cognitive function by enhancing synaptic plasticity.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-(4-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its unique chemical structure, which makes it a potential candidate for drug development. However, its synthesis can be challenging and requires specialized equipment and expertise. Additionally, 3-(4-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has not been extensively studied in vivo, and its safety and toxicity profiles are not fully understood.

Future Directions

There are several potential future directions for research on 3-(4-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is in the development of 3-(4-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-based drugs for the treatment of cancer and other diseases. Another area of research is in the study of 3-(4-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole's mechanism of action, which could lead to the identification of new drug targets. Additionally, further studies are needed to fully understand the safety and toxicity profiles of 3-(4-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Synthesis Methods

The synthesis of 3-(4-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-fluoroaniline with 2-phenylacrylic acid to form the corresponding imine intermediate. The imine is then reacted with thiosemicarbazide to form the triazolo-thiadiazole ring system. The final product is purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

3-(4-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields of science. One of the major areas of research is in the field of medicinal chemistry, where 3-(4-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising activity against various diseases such as cancer, Alzheimer's disease, and inflammation.